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Safety Data Sheet Summary

The table below summarizes the key information from the Safety Data Sheet (SDS) of isononyl alcohol [1].

Property / Aspect Details

Identifiers CAS No.: 27458-94-2; Synonyms: 7-methyloctan-1-ol; Molecular Formula:
C₉H₂₀O [1]

Classification &
Hazards

Hazardous to the aquatic environment with long-lasting effects (Chronic Aquatic

Hazard Category 3) [1].

Precautionary
Statements

Prevention: H412 - Harmful to aquatic life with long lasting effects. Response:
P273 - Avoid release to the environment. Disposal: P501 - Dispose of
contents/container to an approved treatment facility [1].

First Aid Measures General advice: Move to fresh air if inhaled, rinse skin with water, flush eyes
with water, and rinse mouth if swallowed. Seek medical attention [1].

Physical &
Chemical
Properties

Physical State: Liquid; Boiling Point: ~194°C; Flash Point: 80°C; Density:
0.824 g/cm³; Solubility in water: None [1].

Stability &
Reactivity

Incompatible with: Strong oxidants, inorganic acids, aldehydes, alkene oxides,

acid anhydrides, rubber, and PVC [1].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s602932?utm_src=pdf-body
https://www.smolecule.com/products/s602932?utm_src=pdf-interest
https://www.smolecule.com/products/s602932?utm_src=pdf-body
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Toxicological Review and Usage

A review by the Research Institute for Fragrance Materials (RIFM) provides additional context on the use

and toxicology of isononyl alcohol [2].

Usage: Isononyl alcohol is used as a fragrance ingredient in cosmetics, fine fragrances,

shampoos, toilet soaps, and household cleaners. Its global use is estimated at 1–10 metric tons per
annum [2].

Toxicological Data: The review notes that a complete literature search was conducted. However, for
many standard health endpoints like acute toxicity, skin irritation, and skin sensitization, the
available information is listed as "No available information" [2].
Developmental Toxicity Study: A key study investigated the developmental toxicity of different

isomeric mixes of isononyl alcohol in Wistar rats. The study reported a No Observed Adverse
Effect Level (NOAEL) of 720 mg/kg/day for both maternal and developmental toxicity in this specific

experiment [2].

Experimental Protocol: Developmental Toxicity Study

The search results include a summary of a developmental toxicity study, which provides insight into the

experimental methodology [2].
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Study Initiation

Animal Model Selection
(Wistar Rats)

Random Grouping
(10 animals/group)

Dosing Regimen
(Gavage administration

144, 720, 1080, 1440 mg/kg/day)

Exposure Period
(Gestation Days 6-15)

Terminal Evaluation
(Maternal & Fetal Observations)

NOAEL Determination
(720 mg/kg/day)

Click to download full resolution via product page

This diagram outlines the workflow of the developmental toxicity study on isononyl alcohol [2].

Guideline: The study was conducted in accordance with OECD Test Guideline 414 (Prenatal
Developmental Toxicity Study) [2].
Animal Model: The test system used was Wistar rats [2].

Dosing: The substance was administered via gavage (oral) to pregnant rats. The doses tested were
144, 720, 1080, and 1440 mg/kg/day. A control group received the vehicle alone [2].

Exposure Period: Dosing occurred during the major period of organogenesis, from gestation days 6
to 15 [2].
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Endpoint Evaluation: On gestation day 21, the dams were evaluated for maternal toxicity. The

fetuses were examined for viability, body weight, and external, visceral, and skeletal
abnormalities [2].

Key Safety Considerations and Data Gaps

Primary Hazard: The main identified hazard is environmental toxicity. It is harmful to aquatic life
and measures must be taken to prevent its release into the environment [1].

Data Gaps: The toxicological review explicitly states that data is unavailable for several standard
health endpoints, including acute toxicity, skin and eye irritation, and skin sensitization [2]. This

lack of data means a full safety profile for human health is not available from these sources.
Handling and Storage: The SDS advises handling in a well-ventilated place, wearing suitable

protective clothing, and avoiding contact with skin and eyes. It should be stored separately from
incompatible materials [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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